Cas no 5409-88-1 ( )

• Product Name: &nbsp
• CAS No: 5409-88-1
• MF: C₁₄H₂₀Cl₂O
• MW: 275.214002609253
• CID: 939675
• PubChem ID: 224206
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-(chloromethyl)-1-(3-chloropropoxy)benzene
• (4-tert-Butyl-2-chlormethyl-phenyl)-(3-chlor-propyl)-aether
• (4-tert-butyl-2-chloromethyl-phenyl)-(3-chloro-propyl)-ether
• A833534
• AC1Q3U7Z
• AG-J-54051
• AR-1G4651
• CTK4J9559
• NSC12542
• DTXSID50279380
• NSC-12542
• 5409-88-1
• 4-tert-butyl-1-(3-chloranylpropoxy)-2-(chloromethyl)benzene
•  

• Inchi： 1S/C14H20Cl2O/c1-14(2,3)12-5-6-13(11(9-12)10-16)17-8-4-7-15/h5-6,9H,4,7-8,10H2,1-3H3
• InChI Key： UEOSBVUFSHCCGW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC(=C1)C(C)(C)C)OCCCCl

Computed Properties

• Exact Mass: 274.0893
• Monoisotopic Mass: 274.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.091
• Boiling Point: 354.5°C at 760 mmHg
• Flash Point: 58.2°C
• Refractive Index: 1.508
• PSA: 9.23
• LogP: 4.73060